3-Fluorothiobenzamide
Overview
Description
3-Fluorothiobenzamide is a compound that falls within the broader category of fluorinated organic molecules. While the provided papers do not directly discuss this compound, they do offer insights into the general properties and applications of fluorinated compounds in biomedical contexts. For instance, fluorocarbons are known for their chemical and biological inertness, which makes them suitable for various medical applications, such as oxygen delivery systems .
Synthesis Analysis
The synthesis of fluorinated compounds, such as 3'-fluoro- and 4'-fluorothiobenzanilides, has been explored due to their potential antimycobacterial activity. These compounds are synthesized to test against various strains of mycobacteria, including Mycobacterium tuberculosis . Although the synthesis of this compound is not explicitly detailed, the synthesis of closely related compounds suggests that similar methods could be applied.
Molecular Structure Analysis
The molecular structure of fluorinated compounds significantly impacts their biological activity. The presence of fluorine atoms can influence the electronic properties of the molecule, as seen in the study of 3'- and 4'-fluorothiobenzanilides, where electron-withdrawing groups like fluorine are shown to increase antimycobacterial activity . This suggests that the molecular structure of this compound, with its fluorine atom, could also exhibit similar electronic characteristics.
Chemical Reactions Analysis
Fluorinated compounds participate in various chemical reactions due to their unique properties. The papers provided do not detail specific reactions involving this compound, but they do highlight the reactivity of fluorinated amphiphiles in the formation of colloidal systems for drug delivery . This indicates that this compound may also engage in chemical reactions that could be harnessed for biomedical applications.
Physical and Chemical Properties Analysis
The physical and chemical properties of fluorinated compounds are pivotal in their application in drug delivery and biomedical research. The high gas-dissolving capacity, low surface tension, and high fluidity of fluorocarbons make them ideal for oxygen delivery to tissues at risk of hypoxia . Although the specific properties of this compound are not discussed, it can be inferred that its fluorinated nature may confer similar properties that could be beneficial in a biomedical context.
Scientific Research Applications
Synthesis and Analytical Characterization
The synthesis and analytical characterization of compounds similar to 3-Fluorothiobenzamide, such as 3-fluorophenmetrazine (3-FPM), have been studied. These studies focus on the synthesis methods and differentiation from other isomers. Such research helps in understanding the structural and chemical properties of these compounds, which is crucial for scientific and pharmaceutical developments (McLaughlin et al., 2017).
Drug Development and Fluorocarbon Emulsions
Research into fluorocarbon emulsions, including those with fluorinated components, is significant in drug delivery systems. These emulsions are explored for their potential in targeted emulsions for molecular imaging, diagnosis, and drug delivery, indicating the utility of fluorinated compounds in medical applications (Krafft, Chittofrati, & Riess, 2003).
Pharmacokinetic Studies
Pharmacokinetic studies of compounds related to this compound, like 3-FPM, provide insights into the absorption, distribution, metabolism, and excretion of these compounds. Such studies are essential for understanding how these compounds behave in the body, which is vital for their potential therapeutic use (Grumann et al., 2019).
Trifluoromethylthiolation in Drug Molecule Development
The process of trifluoromethylthiolation, involving the introduction of trifluoromethylthio groups to drug molecules, is a key area of research. This method enhances the chemical and metabolic stability of drug molecules, suggesting the importance of fluorinated compounds in the design of new pharmaceuticals (Shao et al., 2015).
Safety and Hazards
The safety information available indicates that 3-Fluorothiobenzamide may be harmful if swallowed . It may cause skin and eye irritation, and may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and avoiding contact with skin and eyes . It is recommended to use personal protective equipment, ensure adequate ventilation, and remove all sources of ignition .
properties
IUPAC Name |
3-fluorobenzenecarbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FNS/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWJGEQSGAYIZRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70382305 |
Source
|
| Record name | 3-Fluorothiobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70382305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
155.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
72505-20-5 |
Source
|
| Record name | 3-Fluorothiobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70382305 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 72505-20-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
